N-(2-chlorobenzyl)-2-[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[(1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H16ClN5OS/c1-12-23-24-18-19(22-15-8-4-5-9-16(15)25(12)18)27-11-17(26)21-10-13-6-2-3-7-14(13)20/h2-9H,10-11H2,1H3,(H,21,26)
• InChI Key: SQJNVWOOQUKNBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=CC=CC=C3N=C2SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C19H16ClN5OS
• Molecular Weight: 397.9 g/mol

Description

N-(2-chlorobenzyl)-2-[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide is a useful research compound. Its molecular formula is C19H16ClN5OS and its molecular weight is 397.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• N-(2-chlorobenzyl)-2-[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide and its derivatives have been extensively studied for their synthesis and chemical properties. For example, Fathalla (2015) investigated the synthesis of methyl 2-[2-(4-phenyl[1,2,4]triazolo[4,3-a]quinoxalin-1-ylsulfanyl)acetamido]alkanoates, exploring different methods to achieve good yields (Fathalla, 2015).

Pharmaceutical Applications

• Compounds related to this compound have been explored for their potential pharmaceutical applications. Loev et al. (1985) investigated 1,2,4-Triazolo[4,3-a]quinoxaline-1,4-diones as antiallergic agents, demonstrating their effectiveness as inhibitors of antigen-induced release of histamine (Loev et al., 1985). Additionally, Zhang et al. (2008) synthesized N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives and evaluated their positive inotropic activity (Zhang et al., 2008).

Anticancer Research

• A new series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, closely related to this compound, were designed and synthesized for their anticancer activity. Reddy et al. (2015) reported significant cytotoxicity of these compounds against human neuroblastoma and colon carcinoma cell lines (Reddy et al., 2015).

Antimicrobial and Antifungal Properties

• Badran et al. (2003) synthesized several fused triazolo and ditriazoloquinoxaline derivatives, evaluating them for antimicrobial and antifungal activity. They found that some compounds possess potent antibacterial activity (Badran et al., 2003).